(E)-2-(4-methyl-1,3-thiazol-2-yl)-3-phenylprop-2-enenitrile

• IUPAC Name: (E)-2-(4-methyl-1,3-thiazol-2-yl)-3-phenylprop-2-enenitrile
• InChI: InChI=1S/C13H10N2S/c1-10-9-16-13(15-10)12(8-14)7-11-5-3-2-4-6-11/h2-7,9H,1H3/b12-7+
• InChI Key: WGFWKZOXQKWVHK-KPKJPENVSA-N
• Canonical SMILES: CC1=CSC(=N1)C(=CC2=CC=CC=C2)C#N
• Isomeric SMILES: CC1=CSC(=N1)/C(=C/C2=CC=CC=C2)/C#N
• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol

Description

(E)-2-(4-methyl-1,3-thiazol-2-yl)-3-phenylprop-2-enenitrile, or (E)-MTTP, is an organic compound belonging to the class of thiazoles. It is a colorless solid with a molecular weight of 246.3 g/mol and a melting point of 95–97 °C. It is soluble in most organic solvents and insoluble in water. (E)-MTTP has been studied for its potential applications in scientific research and lab experiments, and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (E)-MTTP is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of hormone-like substances. Inhibition of COX-2 activity leads to reduced inflammation and pain, which are the primary therapeutic effects of (E)-MTTP.
Biochemical and Physiological Effects
(E)-MTTP has been studied for its biochemical and physiological effects. In animal studies, it has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been found to exhibit neuroprotective effects, as well as to reduce the risk of certain types of cancer. Additionally, (E)-MTTP has been shown to possess anti-diabetic and anti-hyperlipidemic effects.

Advantages and Limitations for Lab Experiments

The main advantage of (E)-MTTP for lab experiments is its low cost and availability. It is also relatively easy to synthesize and can be used as a reagent in a variety of chemical reactions. However, there are some limitations to its use in lab experiments. For example, its low solubility in water can make it difficult to work with in some circumstances. Additionally, its potential toxicity means that it must be handled with caution.

Future Directions

There are many potential future directions for (E)-MTTP research. One possibility is to further explore its potential therapeutic effects in humans, as well as its mechanism of action. Additionally, further studies could be conducted to determine its potential applications in other areas, such as agriculture and environmental protection. Additionally, research could be conducted to explore its potential as a catalyst in other chemical reactions. Finally, further studies could be conducted to explore its potential toxicity and the possible side effects of its use.

Scientific Research Applications

(E)-MTTP has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as 1,3-thiazol-2-yl-3-phenylprop-2-enenitrile derivatives and 1,3-thiazol-2-yl-2-hydroxy-3-phenylprop-2-enenitrile derivatives, as well as in the synthesis of heterocyclic compounds. It has also been used as a catalyst in the synthesis of 1,3-thiazol-2-yl-2-amino-3-phenylprop-2-enenitrile derivatives.